Cas no 956264-14-5 (<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester)

• Product Name: <br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• CAS No: 956264-14-5
• MF: C₁₀H₁₁N₅O₅
• MW: 281.224841356277
• CID: 3102343
• PubChem ID: 4912834
• Update Time: 2025-04-21

<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• 3-(5-methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• AKOS001727309
• DTXSID901133362
• ethyl 3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxylate
• STK782806
• 956264-14-5
• 1,2,4-Oxadiazole-5-carboxylic acid, 3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-, ethyl ester

• Inchi： 1S/C10H11N5O5/c1-3-19-10(16)9-11-7(13-20-9)5-14-6(2)4-8(12-14)15(17)18/h4H,3,5H2,1-2H3
• InChI Key： LEEVCWLQDAZISW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC(CN2C(C)=CC([N+](=O)[O-])=N2)=N1

Computed Properties

• Exact Mass: 281.07601847Da
• Monoisotopic Mass: 281.07601847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų